Cas no 29560-24-5 (24(28)-Dehydroergosterol)

• Product Name: 24(28)-Dehydroergosterol
• CAS No: 29560-24-5
• Molecular Formula: C₂₈H₄₂O
• Molecular Weight: 394.63248872757
• CID: 1063776
• PubChem ID: 11090531

24(28)-Dehydroergosterol Properties

Names and Identifiers

• 24(28)-Dehydroergosterol
• (22E)-Ergosta-5,7,22,24(28)-tetrene-3β-ol
• 24 Dehydroepisterol
• CHEBI:18249
• LMST01031015
• (22E)-24-methylcholesta-5,7,22,24(24(1))-tetraen-3beta-ol
• SCHEMBL4256617
• Ergosta-5,7,22,24(241)-tetraen-3beta-ol
• 29560-24-5
• ergosta-5,7,22,23(28)-tetraen-3beta-ol
• 5,7,22,24(28)-Ergostatetraenol
• Q27102944
• Ergosta-5,7,22,24(24(1))-tetraen-3beta-ol
• ergosta-5,7,22E,24(28)-tetraen-3beta-ol
• (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(E,2R)-6-methyl-5-methylidenehept-3-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• SCHEMBL22361207
• MS-26638
• PD165252
• Ergosta-5,7,22,24(28)-tetraen-3beta-ol
• (22E)-ergosta-5,7,22,24(28)-tetraen-3beta-ol
• CS-0111437
• HY-130702
• ergosta-5,7,22,24(28)-tetraen-3-beta-ol
• (22E)-Ergosta-5,7,22,24(28)-tetrene-3beta-ol
• G17844

• InChIKey： SQFQJKZSFOZDJY-CVGLIYDESA-N
• Inchi： InChI=1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18,20,22,24-26,29H,3,11-17H2,1-2,4-6H3/b8-7+/t20-,22+,24-,25+,26+,27+,28-/m1/s1
• SMILES： C[C@H](/C=C/C(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C

Computed Properties

• Exact Mass: 394.323565959g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 394.323565959g/mol
• Heavy Atom Count: 29
• Complexity: 752
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 510.5±39.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 218.1±19.3 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives